Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate

• Molecular Formula: C12H8BrCl2NO2
• Molecular Weight: 349.00 g/mol
• IUPAC Name: ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate
• InChI: InChI=1S/C12H8BrCl2NO2/c1-2-18-12(17)8-5-16-11-7(10(8)15)3-6(14)4-9(11)13/h3-5H,2H2,1H3
• InChI Key: SLJZCZQQZXQWDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=CC(=CC2=C1Cl)Cl)Br

Description

Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate is a chemical compound with the molecular formula C12H8BrCl2NO2. It is part of the quinoline family, which is known for its diverse biological activities and applications in various fields such as chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate typically involves the reaction of 8-bromo-4,6-dichloroquinoline-3-carboxylic acid with ethanol in the presence of a suitable catalyst. The reaction is carried out under reflux conditions to ensure complete esterification .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale esterification processes, where the reaction conditions are optimized for maximum yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction Reactions: The quinoline ring can undergo oxidation or reduction under specific conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction Reactions: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various derivatives with different functional groups, while oxidation and reduction reactions can modify the quinoline ring structure .

Scientific Research Applications

Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 6-bromo-4,8-dichloroquinoline-3-carboxylate
• Ethyl 4,6-dichloroquinoline-3-carboxylate
• Ethyl 8-bromo-4-hydroxyquinoline-3-carboxylate

Uniqueness

Ethyl 8-bromo-4,6-dichloroquinoline-3-carboxylate is unique due to its specific substitution pattern on the quinoline ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .